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Application Notes
Flumiclorac-pentyl, marketed under trade names such as Resource®, is a

protoporphyrinogen oxidase (PPO) inhibiting herbicide that has demonstrated significant

efficacy as a cotton defoliant.[1][2][3] Its mode of action involves the disruption of cell

membranes, which leads to the production of ethylene, a key plant hormone that promotes leaf

abscission (defoliation).[2] This characteristic makes Flumiclorac-pentyl a valuable tool in

cotton production for facilitating a timely and efficient harvest.

Proper application timing is critical to maximize the efficacy of Flumiclorac-pentyl while

avoiding detrimental effects on yield and fiber quality.[4][5][6][7] Key methods for determining

the optimal application window include assessing the percentage of open bolls and counting

the number of nodes above the highest cracked boll (NACB).[8][9][10][11][12] Generally,

application is considered safe when the crop has reached 60% or more open bolls, or when the

NACB is 4 or less.[8][9][10][11][12] Applying defoliants too early can result in reduced lint yield

and lower micronaire values.[4][5][6]

Flumiclorac-pentyl is often utilized in a tank mix with other harvest aids to achieve a broader

spectrum of activity. For instance, it is commonly combined with ethephon-containing products

to enhance boll opening.[1] The use of adjuvants, such as crop oil concentrate (COC) or

methylated seed oil (MSO), is typically recommended to improve canopy penetration and
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uptake.[13] Application can be made via ground or aerial equipment, with spray volumes

adjusted to ensure thorough coverage.[1][13]

Data Presentation
The following table summarizes quantitative data on the performance of Flumiclorac-pentyl
from a comparative study.

Treatment
Application Rate
(per acre)

Defoliation (%) Desiccation (%)

Flumiclorac-pentyl

(Resource®) +

Ethephon (Prep™) +

COC (Agridex®)

followed by

Flumiclorac-pentyl +

COC

8 oz + 1.3 pt + 1.0 pt

fb 6 oz + 1.0 pt
83.0 58.2

Flumiclorac-pentyl

(Resource®) at 7 GPA

(Aerial Application)

8 oz fb 6 oz 69.5 56.5

Flumiclorac-pentyl

(Resource®) at 15

GPA (Ground

Application)

8 oz fb 6 oz 83.0 58.2

Flumiclorac-pentyl

(Resource®) +

Ginstar®

4 oz + 1.0 pt > Ginstar® alone
< Ginstar® alone (less

leaf sticking)

Data sourced from Henderson, C., Corbin, B., Etheridge, J., & Pawlak, J. (2005). RESOURCE

(flumiclorac-pentyl) A NEW TOOL FOR COTTON HARVEST AID.[1]
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Protocol for Evaluating the Efficacy of Flumiclorac-
pentyl as a Cotton Defoliant
This protocol is adapted from established methodologies for cotton defoliant trials.[14][15]

1. Experimental Design:

Plot Size: Establish individual plots consisting of 4 cotton rows, each approximately 30 feet in

length.

Replication: Arrange treatments in a randomized complete block design with a minimum of

four replications.

Buffer Zones: Maintain untreated buffer zones between plots to prevent spray drift.

2. Crop Condition Assessment (Pre-application):

Maturity Assessment: Determine the overall crop maturity by measuring the percentage of

open bolls and the average Nodes Above Cracked Boll (NACB). This is crucial for timing the

application correctly.[8][9][10][11][12]

Plant Vigor: Document the general health and vigor of the cotton plants, including leaf

condition and the presence of any juvenile regrowth.

3. Treatment Application:

Application Equipment: Utilize a CO2-pressurized backpack sprayer equipped with flat fan

nozzles (e.g., DG 11002 VS) calibrated to deliver a consistent spray volume, typically 15

gallons per acre (GPA).

Treatment Preparation: Prepare tank mixes of Flumiclorac-pentyl and any other harvest

aids or adjuvants according to the desired application rates. Include a non-treated check

(control) in each replication.

Application Procedure: Spray the middle two rows of each 4-row plot to minimize edge

effects.
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4. Data Collection and Evaluation (Post-application):

Visual Ratings: Conduct visual assessments of the following parameters at 7, 14, and 21

days after treatment (DAT):

Percent Defoliation: The percentage of leaves that have abscised from the plant.

Percent Desiccation: The percentage of leaves that are dead and remain attached to the

plant ("leaf stick").

Percent Open Bolls: The percentage of harvestable bolls that have opened.

Percent Regrowth: The percentage of new terminal or basal leaf growth.

Yield and Fiber Quality Analysis:

Harvest: At the appropriate time after defoliation, mechanically harvest the center two rows

of each plot.

Ginning: Gin the harvested seed cotton on a research-scale gin to determine lint turnout.

Fiber Quality: Submit lint samples for High-Volume Instrument (HVI) testing to analyze key

fiber quality parameters, including micronaire, length, strength, and uniformity.[16][17]

5. Statistical Analysis:

Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance -

ANOVA) to determine the significance of treatment effects on defoliation, boll opening, yield,

and fiber quality.
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Caption: Experimental workflow for evaluating Flumiclorac-pentyl in cotton defoliation.
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Caption: Signaling pathway of Flumiclorac-pentyl induced cotton defoliation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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